Cas no 543683-45-0 (2-(2-methyl-4-nitrophenyl)acetonitrile)

2-(2-Methyl-4-nitrophenyl)acetonitrile is a nitrile-substituted aromatic compound characterized by its methyl and nitro functional groups at the ortho and para positions, respectively. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups enhances its reactivity in nucleophilic substitution and condensation reactions. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture. It is commonly utilized in research and industrial settings for constructing complex molecular frameworks.

2-(2-methyl-4-nitrophenyl)acetonitrile structure

543683-45-0 structure

Product name:2-(2-methyl-4-nitrophenyl)acetonitrile

CAS No:543683-45-0

MF:C₉H₈N₂O₂

MW:176.172

MDL:MFCD18291973

CID:3370934

PubChem ID:23441474

2-(2-methyl-4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- BENZENEACETONITRILE, 2-METHYL-4-NITRO-
- SCHEMBL2817314
- TWA68345
- AKOS006176071
- 543683-45-0
- (2-methyl-4-nitrophenyl)acetonitrile
- OUQQDRKIUQLOOI-UHFFFAOYSA-N
- (2-methyl-4-nitro-phenyl)-acetonitrile
- Z1098233826
- A1-29202
- G50179
- EN300-201515
- 2-(2-methyl-4-nitrophenyl)acetonitrile
- MDL： MFCD18291973
- Inchi： InChI=1S/C9H8N2O2/c1-7-6-9(11(12)13)3-2-8(7)4-5-10/h2-3,6H,4H2,1H3
- InChI Key： OUQQDRKIUQLOOI-UHFFFAOYSA-N

Computed Properties

Exact Mass: 176.058577502Da
Monoisotopic Mass: 176.058577502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 69.6Å²

2-(2-methyl-4-nitrophenyl)acetonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-201515-2.5g	2-(2-methyl-4-nitrophenyl)acetonitrile	543683-45-0	95.0%	2.5g	$1122.0	2025-02-20
Enamine	EN300-201515-5.0g	2-(2-methyl-4-nitrophenyl)acetonitrile	543683-45-0	95.0%	5.0g	$1814.0	2025-02-20
Aaron	AR01B9B5-100mg	2-(2-Methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	100mg	$364.00	2025-03-30
1PlusChem	1P01B92T-100mg	2-(2-Methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	100mg	$309.00	2025-03-19
A2B Chem LLC	AW03797-100mg	2-(2-methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	100mg	$294.00	2024-04-19
1PlusChem	1P01B92T-50mg	2-(2-Methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	50mg	$219.00	2025-03-19
1PlusChem	1P01B92T-250mg	2-(2-Methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	250mg	$425.00	2025-03-19
Aaron	AR01B9B5-50mg	2-(2-Methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	50mg	$252.00	2025-03-30
Aaron	AR01B9B5-250mg	2-(2-methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	250mg	$508.00	2025-02-09
Aaron	AR01B9B5-1g	2-(2-methyl-4-nitrophenyl)acetonitrile	543683-45-0	95%	1g	$999.00	2025-02-09